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Compound of Interest

Compound Name: 2-Adamantyl! acrylate

Cat. No.: B141612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Adamantyl acrylate, a key monomer
in the development of advanced polymers for high-performance materials and pharmaceutical
applications. This document outlines its chemical properties, synthesis protocols, and
significant applications, with a focus on its role in photoresist technology and drug delivery
systems.

Core Properties of 2-Adamantyl Acrylate

2-Adamantyl acrylate is a monofunctional acrylate monomer characterized by the presence of
a bulky, rigid adamantyl group. This structural feature imparts unique properties to the resulting
polymers, including high thermal stability, enhanced mechanical strength, and specific solubility
characteristics.
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Property Value

CAS Number 128756-71-8[1]

Molecular Formula C13H1802[1]

Molecular Weight 206.28 g/mol [1]

IUPAC Name 2-adamantyl prop-2-enoate[1]
Appearance Typically a white crystalline powder

~284.4 £ 9.0 °C at 760 mmHg (for 2-Methyl-2-
Boiling Point adamantyl Acrylate, indicative of high thermal
stability)[2]

Synthesis of 2-Adamantyl Acrylate

The synthesis of 2-Adamantyl acrylate and its derivatives often involves the esterification of a
2-adamantanol derivative with an acrylic acid derivative. A general methodology is described in
various patents, which can be adapted for specific laboratory or industrial-scale production.

Experimental Protocol: Synthesis of 2-Alkyl-2-
Adamantyl Acrylate

This protocol is a generalized procedure based on patent literature for the synthesis of 2-alkyl-
2-adamantyl acrylates.

Materials:

2-Adamantanone

Alkyl halide (e.g., methyl iodide, ethyl bromide)

Lithium metal

Acrylic anhydride or acryloy! chloride

Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)
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Tertiary amine (optional, e.g., triethylamine)

Quenching solution (e.g., saturated ammonium chloride solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Inert gas (e.g., argon or nitrogen)
Procedure:
e Preparation of the Adamantanolate Intermediate:

o In a flame-dried, three-necked flask under an inert atmosphere, add the anhydrous solvent
and lithium metal.

o To this suspension, add a solution of 2-adamantanone and the alkyl halide in the
anhydrous solvent dropwise at a controlled temperature (e.g., -70 to 20 °C).

o Allow the reaction to stir for a specified time until the formation of the lithium 2-alkyl-2-
adamantanolate is complete.

o Esterification:

o To the solution containing the adamantanolate intermediate, add acrylic anhydride or
acryloyl chloride dropwise at a low temperature (e.g., 0 °C). A tertiary amine may be added
to scavenge the acid byproduct if acryloyl chloride is used.

o Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete, as monitored by a suitable technique (e.g., TLC or GC).

e Work-up and Purification:
o Quench the reaction by the slow addition of the quenching solution.
o Separate the organic layer and wash it with brine.

o Dry the organic layer over the drying agent, filter, and concentrate under reduced
pressure.
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o The crude product can be purified by column chromatography, distillation, or
recrystallization to yield the pure 2-alkyl-2-adamantyl acrylate.

Applications in Advanced Technologies

The unique properties endowed by the adamantyl moiety make 2-Adamantyl acrylate a
valuable component in several advanced applications.

Photoresist Formulations

Polymers containing 2-Adamantyl acrylate are extensively used in photoresist formulations for
microlithography. The bulky adamantyl group enhances the etch resistance of the polymer,
which is crucial for creating fine patterns in semiconductor manufacturing. Furthermore, the
acid-labile nature of the ester linkage allows for chemically amplified resist systems, where a
photo-generated acid catalyzes the deprotection of the adamantyl group, leading to a change
in solubility and the formation of the desired pattern.
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Workflow for Photoresist Application

Drug Delivery and Pharmaceutical Applications
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The adamantane cage is a well-recognized pharmacophore that can improve the therapeutic
properties of drug molecules. Its lipophilic nature can enhance drug absorption and
bioavailability. Polymers and copolymers of 2-Adamantyl acrylate can be designed as drug
delivery vehicles, where the adamantyl group can interact with cell membranes or be used as a
pendant group for drug conjugation. The steric bulk of the adamantyl group can also protect the
drug from enzymatic degradation, thereby increasing its plasma half-life.

Polymer Properties

The incorporation of 2-Adamantyl acrylate into polymer chains significantly influences their
thermal and mechanical properties. While specific data for poly(2-Adamantyl acrylate) is not
readily available, data for the closely related poly(1-adamantyl acrylate) and poly(1-adamantyl
methacrylate) provide valuable insights.

Poly(1-adamantyl

Polymer Property Poly(1-adamantyl acrylate)

methacrylate)
Glass Transition Temp. (Tg) 133 °C[3] 155-185 °C
Decomposition Temp. (Td) 376 °CJ[3] ~300 °C

The high glass transition temperatures and thermal stability are attributed to the rigid and bulky
nature of the adamantyl group, which restricts the mobility of the polymer chains. These
properties make adamantyl acrylate-based polymers suitable for applications requiring high-
temperature resistance.

Conclusion

2-Adamantyl acrylate is a versatile monomer with significant potential in the fields of material
science and drug development. Its unique chemical structure provides a pathway to novel
polymers with enhanced thermal and mechanical properties, making it a key component in the
formulation of advanced photoresists. In the pharmaceutical arena, the adamantyl moiety offers
opportunities for the design of more effective drug delivery systems. Further research into the
specific properties and applications of poly(2-Adamantyl acrylate) is warranted to fully exploit
its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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